N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]ethyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C16H20F3N5O2S/c1-3-20-15-23-11(2)10-14(24-15)21-8-9-22-27(25,26)13-7-5-4-6-12(13)16(17,18)19/h4-7,10,22H,3,8-9H2,1-2H3,(H2,20,21,23,24)
• InChI Key: AZTSLKSTARFFDC-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NCCNS(=O)(=O)C2=CC=CC=C2C(F)(F)F)C
• Molecular Formula: C16H20F3N5O2S
• Molecular Weight: 403.4 g/mol

Description

Synthesis Analysis

• The synthesis of similar compounds, such as those in the N-(2-pyridinyl)benzenesulfonamide series, involves multi-step processes. One study detailed the synthesis of a related compound, 2-(2,2-difluoroethoxy)-6-trifluoromethyl-N-(5,8-dimethoxy-1,2,4-triazolo[1,5-c]pyrimidine-2-yl) benzenesulfonamide, which required nine steps. This process highlights the complexity involved in synthesizing such compounds (Wu et al., 2013).

Molecular Structure Analysis

• The molecular structure of related sulfonamides has been explored in several studies. For instance, the molecular and supramolecular structures of derivatives like N-[2-(pyridin-2-yl)ethyl]benzenesulfonamide were analyzed, showing significant hydrogen bonding and intermolecular interactions (Jacobs et al., 2013).

Chemical Reactions and Properties

• A related compound, 4-[N-(substituted 4-pyrimidinyl)amino]benzenesulfonamides, demonstrated specific interactions as inhibitors of carbonic anhydrase isozymes. This indicates the potential for these compounds to participate in selective biochemical reactions (Sūdžius et al., 2010).

Physical Properties Analysis

• Studies on similar benzenesulfonamides show intricate physical properties. For example, in the crystal structure of a related compound, the interactions between phenyl and pyrimidine groups formed molecular chains, indicating the role of crystalline structure in defining physical properties (Mohamed-Ezzat et al., 2023).

Scientific Research Applications

Pharmacokinetic Properties and Drug Metabolism

Research on compounds structurally similar to "N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-2-(trifluoromethyl)benzenesulfonamide" has focused on understanding their pharmacokinetic properties and drug metabolism. For instance, studies have developed sensitive determination methods for such compounds and their metabolites in biological matrices, providing insights into their distribution, metabolism, and excretion (Ohashi et al., 1999).

Anticancer Activities

Novel derivatives of structurally similar compounds have been synthesized and evaluated for their in vitro anticancer activities. For example, certain derivatives have shown higher potency against breast cancer cell lines compared to established chemotherapy drugs, highlighting their potential as novel anticancer agents (Ghorab & Al-Said, 2012).

Spectroscopic and Molecular Structure Investigations

Comprehensive studies combining experimental and theoretical approaches have been conducted to elucidate the structure, bonding, and electronic properties of similar compounds. These investigations include spectroscopic characterizations and quantum chemical calculations, aiding in the design and development of new drugs with optimized properties (Mansour & Ghani, 2013).

Enzyme Inhibition for Therapeutic Applications

Certain compounds closely related to "N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)-2-(trifluoromethyl)benzenesulfonamide" have been explored for their ability to inhibit specific enzymes, revealing potential therapeutic applications in treating diseases such as glaucoma and various types of cancer. These studies focus on understanding the mechanisms of action and optimizing the compounds for better efficacy and selectivity (Casini et al., 2002).

Antimicrobial and Antifungal Activities

Research has also been directed towards evaluating the antimicrobial and antifungal activities of compounds with similarities to the chemical . These studies aim to develop new antimicrobial agents capable of combating resistant strains of bacteria and fungi, addressing a critical need in infectious disease treatment (Sarvaiya et al., 2019).

Mechanism of Action

If this compound has biological activity, it could potentially act through a variety of mechanisms. Many sulfonamides, for example, inhibit bacterial growth by interfering with the synthesis of folic acid, a necessary component for bacterial growth.

Future Directions

The potential applications of this compound would depend on its specific properties. If it has antibacterial activity, for example, it could be further developed as an antibiotic. Alternatively, if it has unique physical or chemical properties, it could find use in other areas of chemistry.